Cas no 1807290-34-1 (Methyl 2-cyano-4-formyl-5-methoxybenzoate)

• Product Name: Methyl 2-cyano-4-formyl-5-methoxybenzoate
• CAS No: 1807290-34-1
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 4952374
• Update Time: 2025-06-07

Methyl 2-cyano-4-formyl-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-formyl-5-methoxybenzoate

• Inchi： 1S/C11H9NO4/c1-15-10-4-9(11(14)16-2)7(5-12)3-8(10)6-13/h3-4,6H,1-2H3
• InChI Key： XMQRUVJCWKACIF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)C(C#N)=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4

Additional information on Methyl 2-cyano-4-formyl-5-methoxybenzoate

Methyl 2-cyano-4-formyl-5-methoxybenzoate (CAS No. 1807290-34-1): An Overview

Methyl 2-cyano-4-formyl-5-methoxybenzoate (CAS No. 1807290-34-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its aromatic ring, cyano group, formyl group, and methoxy substituent, which collectively contribute to its chemical reactivity and biological activity.

The molecular formula of Methyl 2-cyano-4-formyl-5-methoxybenzoate is C₁₁H₉NO₄, and its molecular weight is approximately 219.19 g/mol. The compound can be synthesized through a series of well-documented chemical reactions, including the condensation of 2-cyano-4-formyl-5-methoxybenzoic acid with methanol in the presence of an acid catalyst. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent research has focused on the potential applications of Methyl 2-cyano-4-formyl-5-methoxybenzoate in pharmaceutical development. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Methyl 2-cyano-4-formyl-5-methoxybenzoate effectively inhibited the proliferation of human breast cancer cells (MCF-7) by inducing apoptosis and cell cycle arrest. These findings suggest that the compound could be a valuable lead for the development of novel anticancer agents.

In addition to its potential as a pharmaceutical candidate, Methyl 2-cyano-4-formyl-5-methoxybenzoate has also been explored for its use in materials science. The presence of the cyano and formyl groups makes it an attractive building block for the synthesis of functional polymers and other advanced materials. Research published in the Journal of Polymer Science in 2020 demonstrated that polymers derived from Methyl 2-cyano-4-formyl-5-methoxybenzoate exhibited excellent thermal stability and mechanical properties, making them suitable for applications in electronics and coatings.

The chemical reactivity of Methyl 2-cyano-4-formyl-5-methoxybenzoate has also been extensively studied. The formyl group can undergo various reactions, such as reduction to form an alcohol or aldehyde, or condensation with amines to form imines. These reactions can be used to synthesize a wide range of derivatives with diverse functionalities. For example, a study published in the Tetrahedron Letters in 2019 reported the synthesis of several novel derivatives of Methyl 2-cyano-4-formyl-5-methoxybenzoate through condensation with different amines, which showed enhanced biological activities compared to the parent compound.

The methoxy substituent on the aromatic ring plays a crucial role in modulating the electronic properties of Methyl 2-cyano-4-formyl-5-methoxybenzoate. This substituent can influence the compound's solubility, stability, and reactivity, making it an important factor to consider in both synthetic and application-oriented studies. Recent computational studies have provided insights into the electronic structure and reactivity of this compound, which can guide future research efforts.

In conclusion, Methyl 2-cyano-4-formyl-5-methoxybenzoate (CAS No. 1807290-34-1) is a multifaceted organic compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, it is likely that this compound will play an increasingly important role in various scientific fields.